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Compound of Interest

Compound Name: Carbostyril 165

Cat. No.: B1606466

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
protecting the ecosystem. Carbostyril 165 (CAS 26078-23-9), a fluorescent dye belonging to
the quinolinone family, requires careful management due to its potential environmental
hazards. This guide provides a comprehensive, step-by-step protocol for the proper disposal of
Carbostyril 165, aligning with best practices for laboratory safety and chemical handling.

Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, it is crucial to consult your institution's Environmental
Health and Safety (EHS) department for specific guidelines and to ensure compliance with
local, regional, and national regulations. All handling of Carbostyril 165 waste should be
performed in a well-ventilated area, preferably within a chemical fume hood, while wearing
appropriate Personal Protective Equipment (PPE).

Key Safety Precautions:

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety
goggles, and a lab coat.

e Avoid Contact: Prevent contact with skin and eyes.

¢ Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
any dust or aerosols.
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Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe collection, storage, and
disposal of Carbostyril 165 waste.

o Waste Characterization: All materials contaminated with Carbostyril 165 must be classified
as hazardous chemical waste. This includes:

o

Unused or expired pure compound.

[¢]

Solutions containing Carbostyril 165.

o

Contaminated laboratory consumables such as pipette tips, gloves, weighing boats, and
wipes.

[¢]

The first rinse of any glassware or containers that held the compound.

» Waste Segregation: Do not mix Carbostyril 165 waste with other waste streams unless
explicitly approved by your institution's EHS guidelines. Keep it separate from non-
hazardous waste and other incompatible chemical waste to prevent potentially dangerous
reactions.

e Container Selection:

o Use a designated, leak-proof, and chemically compatible container for collecting
Carbostyril 165 waste. High-density polyethylene (HDPE) or glass containers are
generally suitable.

o Ensure the container is in good condition with a secure, tight-fitting lid.
e Labeling: Clearly label the waste container with the following information:
o The words "Hazardous Waste".

o The full chemical name: "Carbostyril 165" or "7-(dimethylamino)-4-methyl-2(1h)-
quinolinone”.

o The CAS number: "26078-23-9".
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o An indication of the hazards (e.g., "Harmful,” "Environmental Hazard").

e Accumulation and Storage:

o Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.

o This area should be well-ventilated and away from sources of ignition and incompatible

materials.

e Professional Disposal:

o Arrange for the collection of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal company.

o Provide the disposal contractor with all available safety information for the waste.

Quantitative Data for Carbostyril 165

The following table summarizes key quantitative data for Carbostyril 165.

Property Value

CAS Number 26078-23-9
Molecular Formula C12H14N20
Molecular Weight 202.25 g/mol
Boiling Point 340.37°C (estimate)
Flash Point 199.6°C[1]
Solubility 10 mM in DMSO[2]
Excitation Maximum (Aex) 351/364 nm
Emission Maximum (Aem) >400 nm([3]

Water Hazard Class (WGK)

3 (Highly hazardous for water)[1]

Safety Phrases

S24/25 (Avoid contact with skin and eyes)[1]
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Experimental Workflow: Fluorescent Staining of
Cells

Carbostyril 165 is utilized as a fluorescent dye in various research applications, such as
cellular imaging. The following diagram illustrates a typical workflow for a cell staining

experiment.
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Caption: A typical workflow for a cell staining experiment using a fluorescent dye like
Carbostyril 165.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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